2-Bromo-N-(2,3-dimethoxyphenyl)acetamide

• IUPAC Name: 2-bromo-N-(2,3-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H12BrNO3/c1-14-8-5-3-4-7(10(8)15-2)12-9(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: XEWCMFRCRPUSHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)CBr
• Molecular Formula: C10H12BrNO3
• Molecular Weight: 274.11 g/mol

Description

2-Bromo-N-(2,3-dimethoxyphenyl)acetamide is a chemical compound with the molecular formula C10H12BrNO3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide consists of a bromine atom attached to a carbon atom, which is also attached to an acetamide group and a phenyl ring. The phenyl ring has two methoxy groups attached to it.

Physical And Chemical Properties Analysis

The molecular weight of 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide is 274.116 g/mol. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.

Scientific Research Applications

Synthesis and Pharmacological Activity

• 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide derivatives have been synthesized and evaluated for their antidepressant and anticonvulsant activities. Studies demonstrate that specific derivatives like 2-(6-bromo-2,3-dioxoindolin-1-yl)-N-(2-fluorophenyl)acetamide and others significantly reduce immobility times in animal models, indicating potential antidepressant effects. These compounds also exhibit protective effects against pentylenetetrazole-induced seizures in mice, showcasing their anticonvulsant properties (Xie, Tang, Pan, & Guan, 2013).

Metabolic Pathway Analysis

• Research has focused on understanding the metabolic pathways of related compounds like 4-Bromo-2,5-dimethoxyphenethylamine (2C-B). Studies using hepatocytes from various species, including humans, have been conducted to identify metabolites and understand toxic effects. These studies provide insights into the metabolism of bromo and dimethoxy substituted phenethylamines, which is crucial for evaluating the safety and efficacy of such compounds in therapeutic contexts (Carmo et al., 2005).

Chemical Synthesis and Structural Analysis

• Innovative synthesis methods for derivatives of 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide have been developed. For instance, the dibromohydration of N-(2-alkynylaryl)acetamide has been described, enabling the synthesis of complex molecules under mild conditions without metal catalysis. These advancements are important for the synthesis of pharmacologically active compounds (Qiu, Li, Ma, & Zhou, 2017).

Analytical Techniques in Drug Identification

• Advanced analytical techniques, such as high-performance liquid chromatography and mass spectrometry, have been utilized to identify and quantify derivatives of 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide in biological samples. These methodologies are vital in forensic science and toxicology for identifying drug use and understanding pharmacokinetics (Poklis et al., 2014).

Safety and Hazards

The safety and hazards associated with 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide are not well-documented. Sigma-Aldrich provides this product as-is and makes no representation or warranty with respect to this product.

Future Directions

The future directions for research on 2-Bromo-N-(2,3-dimethoxyphenyl)acetamide could involve further exploration of its synthesis, chemical reactions, and mechanism of action. Additionally, more detailed analysis of its physical and chemical properties, as well as safety and hazards, would be beneficial. This could potentially lead to the discovery of new pharmaceutical compounds or the improvement of existing ones.